8-(3-Fluorophenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid

• Molecular Formula: C17H9F4NO2
• Molecular Weight: 335.25 g/mol
• IUPAC Name: 8-(3-fluorophenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid
• InChI: InChI=1S/C17H9F4NO2/c18-11-5-1-3-9(7-11)13-14(17(19,20)21)12(16(23)24)8-10-4-2-6-22-15(10)13/h1-8H,(H,23,24)
• InChI Key: NGAIGURIHAUSLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=C3C(=CC(=C2C(F)(F)F)C(=O)O)C=CC=N3

Description

This quinoline derivative features a carboxylic acid group at position 6, a trifluoromethyl (-CF₃) group at position 7, and a 3-fluorophenyl substituent at position 8. Its molecular formula is C₁₇H₁₀F₄NO₂, with a molecular weight of 336.26 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(3-Fluorophenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the quinoline core: This can be achieved through a Skraup synthesis or a Friedländer synthesis, where aniline derivatives react with carbonyl compounds under acidic conditions.

Introduction of the fluorophenyl group: This step might involve a Suzuki coupling reaction, where a boronic acid derivative of the fluorophenyl group reacts with a halogenated quinoline intermediate.

Addition of the trifluoromethyl group: This can be done using a trifluoromethylation reagent such as Ruppert-Prakash reagent (TMSCF3) under appropriate conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This might include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

8-(3-Fluorophenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline N-oxides.

Reduction: Reduction reactions can lead to the formation of dihydroquinoline derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the quinoline ring or the phenyl group.

Common Reagents and Conditions

Oxidation: Reagents like m-chloroperbenzoic acid (m-CPBA) or hydrogen peroxide (H2O2) under acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Halogenating agents like N-bromosuccinimide (NBS) for electrophilic substitution, and nucleophiles like amines or thiols for nucleophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinoline N-oxides, while reduction could produce dihydroquinoline derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent due to its unique chemical structure.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-(3-Fluorophenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid would depend on its specific biological target. Generally, quinoline derivatives can interact with various molecular targets, including enzymes, receptors, and DNA. The fluorophenyl and trifluoromethyl groups can enhance binding affinity and selectivity towards these targets, influencing the compound’s biological activity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations at Position 8

8-(4-Methoxyphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic Acid

• Molecular Weight : 347.29 g/mol (vs. 336.26 g/mol for the target compound).
• This may reduce metabolic stability due to methoxy demethylation pathways .

8-(4-Chlorophenyl)-7-(trifluoromethyl)quinoline-6-carboxylic Acid

• Molecular Weight : 351.71 g/mol.
• Key Difference : The chloro substituent introduces stronger electron-withdrawing effects than fluorine, possibly enhancing electrophilic interactions but increasing molecular weight and polar surface area .

8-(3-Methylphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic Acid

• Molecular Weight : 331.29 g/mol.

Substituent Variations at Position 7

8-Phenyl-7-(trifluoromethyl)quinoline-6-carboxylic Acid

• Key Difference : Lacks the 3-fluorophenyl group at position 8. The absence of fluorine on the phenyl ring may decrease lipophilicity and alter pharmacokinetic properties .

8-Cyano-1-cyclopropyl-7-(diazabicyclo-substituted)-6-fluoroquinoline-3-carboxylic Acid

• Key Difference: Incorporates a cyano group and diazabicyclo moiety, which improve water solubility but introduce structural complexity. This compound demonstrated enhanced antibacterial activity due to improved solubility .

Positional Isomers of Trifluoromethyl Group

8-(Trifluoromethyl)quinoline-6-carboxylic Acid (CAS 2102411-83-4)

• Key Difference: The trifluoromethyl group at position 8 (vs.

Functional Group Additions

1-Cyclopropyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-8-(trifluoromethyl)quinoline-3-carboxylic Acid

• Molecular Weight : 427.39 g/mol.
• Key Difference : The piperazine and cyclopropyl groups introduce basicity and conformational rigidity, respectively. These modifications may enhance antibacterial potency but increase molecular weight and synthetic complexity .

Physicochemical and Pharmacological Insights

• Lipophilicity: The 3-fluorophenyl and trifluoromethyl groups in the target compound contribute to a higher logP value compared to non-fluorinated analogs, favoring blood-brain barrier penetration .
• Solubility : Carboxylic acid at position 6 ensures moderate aqueous solubility, though fluorinated aryl groups may reduce it compared to methoxy or methyl-substituted analogs .
• Biological Activity: Quinolones with trifluoromethyl groups often exhibit enhanced antibacterial activity due to increased affinity for bacterial topoisomerases. The target compound’s fluorinated aryl group may further improve target specificity .